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Compound of Interest

Compound Name:
6-(Aminomethyl)-4-methyl-3-

morpholinone

CAS No.: 956722-56-8

Cat. No.: B3317162

Get Quote

Introduction: The Escape from "Flatland"
In modern drug discovery, the "Escape from Flatland"—increasing the fraction of sp3-

hybridized carbons (

) to improve solubility and selectivity—has elevated the status of specific saturated
heterocycles. While morpholine has long been a staple bioisostere for piperazine to modulate
lipophilicity (

) and reduce basicity, its oxidized cousin, morpholin-3-one, offers a distinct and powerful
advantage: conformational constraint.

The aminomethyl morpholinone scaffold represents a high-value building block because it

combines three critical features:

Hydrogen Bond Acceptor (HBA): The lactam carbonyl and the ether oxygen provide

directional H-bond vectors.

Metabolic Stability: Unlike morpholines, which are susceptible to oxidative metabolism at the
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-carbon (adjacent to nitrogen), the lactam functionality blocks this "soft spot."

Vector Orientation: The aminomethyl tether allows for the precise positioning of

pharmacophores in 3D space, distinct from direct ring attachment.

This guide details the development, synthesis, and application of these building blocks,

specifically focusing on the chiral 5-(aminomethyl)morpholin-3-one and 2-

(aminomethyl)morpholin-3-one scaffolds.

Pharmacophore Rationale & Structural Logic[1]
Bioisosteric Relationships
The morpholinone ring is often deployed as a bioisostere for 2-oxopiperazines or cyclic

carbamates. However, its most profound utility lies in replacing flexible alkyl chains with a rigid

core that reduces the entropic penalty of binding to a protein target.

Parameter Morpholine Morpholin-3-one Relevance

pKa (Conj. Acid) ~8.3 Neutral (Lactam)

Morpholinone avoids

lysosomal trapping;

improves permeability.

H-Bond Donors 0 (if N-subst.) 1 (Lactam NH)

The lactam NH is a

critical donor in the

Rivaroxaban binding

mode.

Metabolic Liability
N-Dealkylation,

-Oxidation
High Stability

Lactam carbonyl

deactivates the ring

toward CYP450

oxidation.

Geometry Chair (Flexible) Half-Chair / Distorted

Fixed geometry

orients substituents

(e.g., aminomethyl)

precisely.

The "Vector" Argument
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The position of the aminomethyl group (C2, C5, or C6) dictates the exit vector of the attached

substituent.

C5-Aminomethyl: Derived from the amino acid chiral pool (Serine), this orients the

substituent "equatorial-like," projecting away from the lactam plane.

C2-Aminomethyl: Often derived from epichlorohydrin, this provides a vector closer to the

ether oxygen, useful for chelating motifs.

Synthetic Evolution: From Racemates to Chiral
Pool[2][3]
Historically, morpholinones were synthesized via the alkylation of ethanolamines with

chloroacetyl chloride, yielding racemates that required tedious resolution. The modern standard

demands enantiopurity (>98% ee).

The "Serine Route" (The Gold Standard)
For high-integrity medicinal chemistry, the synthesis of (S)-5-(aminomethyl)morpholin-3-one

starting from L-Serine is the most robust protocol. It guarantees stereochemical retention and

scalability.

Visualizing the Synthetic Workflow
The following diagram outlines the critical decision points in synthesizing this scaffold.

L-Serine
(Chiral Pool)

Esterification &
N-Acylation

SOCl2, MeOH;
then ClCH2COCl N-(Chloroacetyl)

-L-Serine Ester
Base-Mediated

Cyclization

NaH or KOtBu
(Williamson Ether) (S)-5-Ester

Morpholin-3-one
Reduction &

Functionalization

1. NaBH4 (to Alcohol)
2. Mesylation/Azidation

3. Reduction (S)-5-Aminomethyl
Morpholin-3-one

Click to download full resolution via product page

Figure 1: The "Serine Route" ensures retention of chirality at the C5 position, yielding the (S)-

isomer.
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Technical Deep Dive: Validated Synthesis Protocol
As a Senior Scientist, I recommend the Serine-to-Lactam pathway. This protocol minimizes

racemization risks associated with other routes.

Target Molecule: (S)-5-(Aminomethyl)morpholin-3-one (often protected as N-Boc for building

block utility).

Step 1: Preparation of N-Chloroacetyl-L-Serine Methyl
Ester

Reagents: L-Serine methyl ester HCl, Chloroacetyl chloride,

, DCM.

Protocol:

Suspend L-Serine methyl ester HCl (1.0 eq) in anhydrous DCM at 0°C.

Add

(2.2 eq) dropwise. Note: Excess base is crucial to neutralize the HCl salt and scavenge
HCl generated during acylation.

Add Chloroacetyl chloride (1.1 eq) dropwise over 30 mins. Maintain temp < 5°C to prevent

O-acylation side products.

Checkpoint: TLC should show complete consumption of amine.

Wash with 1N HCl, sat.

, and brine. Dry over

.

Step 2: Cyclization (The Critical Step)
Reagents: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu), THF (anhydrous).
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Causality: We use a strong, non-nucleophilic base to deprotonate the serine hydroxyl group.

The resulting alkoxide performs an intramolecular

attack on the alkyl chloride.

Protocol:

Dissolve the intermediate from Step 1 in dry THF (0.1 M). Cool to 0°C.

Add NaH (1.2 eq, 60% dispersion) portion-wise. Caution: Hydrogen gas evolution.

Allow to warm to RT and stir for 4–6 hours.

Validation: Monitor the disappearance of the acyclic ester. If the reaction stalls, adding a

catalytic amount of TBAI (tetrabutylammonium iodide) can accelerate the

displacement via the Finkelstein reaction mechanism.

Step 3: Conversion of Ester to Amine
Direct reduction of the lactam carbonyl is not desired here; we only want to reduce the C5-ester

to the C5-aminomethyl group.

Protocol:

Reduction: Treat the cyclic ester with

in EtOH to yield the (S)-5-(hydroxymethyl)morpholin-3-one.

Activation: React the alcohol with Methanesulfonyl chloride (MsCl) and

.

Substitution: Treat the mesylate with Sodium Azide (

) in DMF at 60°C.

Final Reduction: Hydrogenation (
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, Pd/C) or Staudinger reduction (

) converts the azide to the primary amine.

Application Case Study: Factor Xa & Kinase
Inhibition
The aminomethyl morpholinone scaffold gained prominence through the development of

Rivaroxaban (Xarelto) and various PI3K inhibitors.

SAR Logic: Why the Morpholinone?
In the development of Factor Xa inhibitors, the morpholinone ring serves as a surrogate for the

proline or lactam rings found in earlier peptide-mimetic inhibitors.

Interaction Map: The carbonyl oxygen of the morpholinone often accepts a hydrogen bond

from the backbone NH of the target protein.

Solubility: The ether oxygen lowers the logP compared to a cyclohexyl or piperidinyl analog,

improving oral bioavailability.

Visualizing the SAR Decision Tree

Challenge:
Lead Compound has

High LogP & Low Solubility

Replace with Piperazine? Replace with Morpholine? Replace with Morpholinone?

Issue: Basic Nitrogen
(hERG liability, Lysosomal trapping)

Issue: Metabolic Spot
(N-dealkylation)

Solution: Neutral, Stable,
H-Bond Acceptor

Click to download full resolution via product page

Figure 2: Strategic selection of the morpholinone scaffold to solve ADME/Tox issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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